Cas no 2229361-42-4 (1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene)

• Product Name: 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene
• CAS No: 2229361-42-4
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5894495
• PubChem ID: 165644731
• Update Time: 2025-10-18

1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene
• EN300-1935933
• 2229361-42-4

• Inchi： 1S/C11H11BrO/c1-4-8(2)10-7-9(13-3)5-6-11(10)12/h1,5-8H,2-3H3
• InChI Key： ACCSAZHGJNIGKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C#C)C)OC

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene

Introduction to 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene (CAS No. 2229361-42-4)

1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229361-42-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a bromine substituent at the para position relative to a methoxy group and an alkyne linkage at the meta position, presents a versatile molecular framework for further functionalization and derivatization. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The presence of both bromine and alkyne functionalities in 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene allows for diverse chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery. For instance, palladium-catalyzed Suzuki-Miyaura and Heck couplings can be employed to introduce aryl or vinyl groups, respectively, thereby expanding the structural diversity of derivatives. Additionally, the methoxy group provides a potential site for further modifications, such as etherification or demethylation, enabling the exploration of various biological activities.

In recent years, there has been a growing interest in exploiting alkyne-based scaffolds due to their ability to form stable triple bonds that can be selectively functionalized. The triple bond in but-3-yn-2-yl moiety serves as a versatile handle for Sonogashira coupling reactions, allowing for the introduction of diverse aryl or heteroaryl groups. This capability is particularly valuable in medicinal chemistry, where such modifications can fine-tune pharmacokinetic properties and enhance target binding affinity. Furthermore, the bromine atom at the ortho position relative to the alkyne provides an additional site for electrophilic aromatic substitution reactions, enabling further diversification of the molecular structure.

The pharmaceutical relevance of 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene is underscored by its potential applications in the synthesis of bioactive molecules. For example, derivatives of this compound have been explored as precursors to kinase inhibitors, which are critical targets in oncology research. The combination of bromine and alkyne functionalities facilitates the construction of complex aromatic systems that mimic natural product scaffolds, many of which exhibit potent biological activities. Additionally, the methoxy group can be oxidized to a hydroxyl group or reduced to an alcohol, providing multiple pathways for structural diversification.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient functionalization of alkyne-containing molecules. These techniques have been instrumental in constructing complex drug candidates with high precision and yield. Moreover, computational chemistry approaches have been employed to predict optimal reaction conditions and predict product outcomes, streamlining the synthetic process.

The versatility of 1-bromo-2-(but-3-yn-2-yl)-4-methoxybenzene extends beyond its role as a synthetic intermediate. It has also been utilized in material science applications due to its ability to form stable polymers through polycondensation reactions with appropriate monomers. The presence of both bromine and alkyne functionalities allows for controlled polymerization processes, resulting in materials with tailored properties such as mechanical strength and thermal stability.

In conclusion,1-bromo-2-(but-3-ylyl)-4-methoxybenzene (CAS No. 2229361